Cas no 1909319-33-0 (Octahydro-1H-indole-1-carboximidamide hydrobromide)

• Product Name: Octahydro-1H-indole-1-carboximidamide hydrobromide
• CAS No: 1909319-33-0
• MF: C₉H₁₈BrN₃
• MW: 248.163321018219
• MDL: MFCD29763254
• CID: 5246367
• PubChem ID: 121553885
• Update Time: 2026-03-08

Octahydro-1H-indole-1-carboximidamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• Octahydro-1H-indole-1-carboximidamide hydrobromide

• MDL： MFCD29763254
• Inchi： 1S/C9H17N3.BrH/c10-9(11)12-6-5-7-3-1-2-4-8(7)12;/h7-8H,1-6H2,(H3,10,11);1H
• InChI Key： NCFUQWZYOTZJMJ-UHFFFAOYSA-N
• SMILES： C(N1CCC2CCCCC12)(N)=N.Br

Additional information on Octahydro-1H-indole-1-carboximidamide hydrobromide

Octahydro-1H-indole-1-carboximidamide hydrobromide (CAS No. 1909319-33-0): A Comprehensive Overview

Octahydro-1H-indole-1-carboximidamide hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 1909319-33-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its indole core and carboximidamide functional group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound make it a promising candidate for further investigation in various biological and pharmacological contexts.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Compounds containing the indole scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a carboximidamide group into the indole framework introduces additional functional diversity, which can modulate the pharmacokinetic and pharmacodynamic profiles of the molecule. This structural combination suggests that Octahydro-1H-indole-1-carboximidamide hydrobromide may possess unique interactions with biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in the development of imidamide-based compounds due to their diverse biological activities. Imidamides have been shown to interact with various enzymes and receptors, leading to effects such as pain relief, anti-inflammatory action, and modulation of metabolic pathways. The hydrobromide salt form of this compound enhances its solubility and bioavailability, which are critical factors for its potential use in pharmaceutical formulations. This improved solubility may facilitate its absorption and distribution within the body, thereby enhancing its therapeutic efficacy.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The indole carboximidamide core of Octahydro-1H-indole-1-carboximidamide hydrobromide provides a rich framework for structural modifications aimed at optimizing biological activity. By systematically varying substituents on the indole ring and the carboximidamide group, researchers can explore different pharmacological profiles. Such modifications may lead to the identification of derivatives with enhanced potency, selectivity, and reduced toxicity.

The potential applications of this compound extend to several therapeutic areas. For instance, its structural similarity to known bioactive molecules suggests that it may have applications in central nervous system (CNS) disorders, where indole derivatives are frequently investigated. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary studies have indicated that imidamide-based compounds may exhibit anticancer activity by inhibiting key signaling pathways involved in tumor growth and progression.

The synthesis of Octahydro-1H-indole-1-carboximidamide hydrobromide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex octahydroindole core. The introduction of the carboximidamide group is typically achieved through condensation reactions with appropriate precursors. The final step involves salt formation with hydrobromic acid to enhance stability and solubility.

In vitro studies have begun to elucidate the mechanistic basis of the biological activities associated with this compound. Initial experiments suggest that it interacts with specific enzymes and receptors at both molecular and cellular levels. For example, binding assays have demonstrated that it can inhibit certain kinases involved in cancer signaling pathways. Similarly, cell-based assays have shown anti-inflammatory effects by modulating cytokine production in immune cells. These findings provide a foundation for further investigation into its therapeutic potential.

The development of novel pharmaceuticals relies heavily on robust preclinical testing to assess safety and efficacy before human trials can commence. Animal models are commonly used to evaluate the pharmacological effects of compounds like Octahydro-1H-indole-1-carboximidamide hydrobromide. These studies provide valuable insights into its toxicity profile, pharmacokinetics, and overall suitability for clinical use. By leveraging advanced imaging techniques and biomarker analysis, researchers can gain a comprehensive understanding of how this compound behaves within living systems.

The integration of computational methods has significantly accelerated drug discovery efforts in recent years. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets based on its three-dimensional structure. These predictions can guide synthetic efforts by identifying key functional groups that need to be optimized for maximum activity. Additionally, virtual screening methods enable the rapid evaluation of large libraries of compounds for their potential binding affinity to specific targets.

The future direction of research on Octahydro-1H-indole-1-carboximidamide hydrobromide involves expanding its chemical space through innovative synthetic strategies. By exploring novel reaction pathways and introducing diverse substituents, scientists aim to uncover derivatives with enhanced therapeutic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. Such partnerships can leverage expertise from multiple disciplines to accelerate the development process.

In conclusion, Octahydro-1H-indole-1-carboximidamide hydrobromide represents a promising compound with significant potential in pharmaceutical research. Its unique structural features combined with preliminary evidence of biological activity make it an attractive candidate for further investigation. As our understanding of molecular mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.